Cas no 1342072-88-1 (4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine
• CAS No: 1342072-88-1
• MF: C₆H₈N₆O
• MW: 180.167319297791
• MDL: MFCD17221069
• CID: 5605834
• PubChem ID: 62808404
• Update Time: 2025-07-23

4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine
• EN300-879084
• 1342072-88-1

• MDL： MFCD17221069
• Inchi： 1S/C6H8N6O/c1-3-8-6(12(2)9-3)4-5(7)11-13-10-4/h1-2H3,(H2,7,11)
• InChI Key： QUEJWVCNSOZUQO-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2=NC(C)=NN2C)=N1)N

Computed Properties

• Exact Mass: 180.07595890g/mol
• Monoisotopic Mass: 180.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine

Comprehensive Overview of 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine (CAS No. 1342072-88-1)

The compound 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine (CAS No. 1342072-88-1) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of 1,2,5-oxadiazoles, which are known for their diverse biological activities and utility in material science. The presence of both triazole and oxadiazole rings in its structure makes it a subject of interest for researchers exploring novel pharmacophores and functional materials.

One of the key features of 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine is its potential role in drug discovery. The 1,2,4-triazole moiety is a well-known pharmacophore found in many FDA-approved drugs, exhibiting antimicrobial, antifungal, and anticancer properties. The combination of this moiety with the 1,2,5-oxadiazole ring could enhance its bioactivity, making it a promising candidate for the development of new therapeutic agents. Researchers are particularly interested in its potential applications in treating infectious diseases and chronic inflammatory conditions, which are among the most searched topics in medical research today.

In addition to its pharmaceutical potential, CAS No. 1342072-88-1 is also being explored for its applications in material science. The oxadiazole ring is known for its electron-withdrawing properties, which can be leveraged in the design of organic semiconductors and light-emitting diodes (OLEDs). With the growing demand for sustainable and energy-efficient materials, this compound could play a pivotal role in the development of next-generation electronic devices. Its thermal stability and electronic properties make it a suitable candidate for use in flexible electronics, a hot topic in the tech industry.

The synthesis of 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further studies. The use of green chemistry principles in its synthesis is another area of interest, as the scientific community increasingly focuses on sustainable practices. This aligns with the global trend toward reducing the environmental impact of chemical manufacturing.

Another intriguing aspect of this compound is its potential role in agrochemicals. The 1,2,4-triazole derivatives are known for their herbicidal and fungicidal activities, and the incorporation of the oxadiazole ring could enhance these properties. With the rising demand for crop protection solutions to address food security challenges, CAS No. 1342072-88-1 could contribute to the development of more effective and environmentally friendly agrochemicals.

From a structural chemistry perspective, the compound exhibits interesting intermolecular interactions, such as hydrogen bonding and π-π stacking, which can influence its crystallinity and solubility. These properties are critical for its application in pharmaceutical formulations and material science. Advanced techniques like X-ray crystallography and NMR spectroscopy have been employed to elucidate its molecular structure and confirm its purity, ensuring reliable data for further research.

In conclusion, 4-(dimethyl-1H-1,2,4-triazol-5-yl)-1,2,5-oxadiazol-3-amine (CAS No. 1342072-88-1) is a versatile compound with wide-ranging applications in pharmaceuticals, material science, and agrochemicals. Its unique structural features and potential bioactivities make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound could pave the way for innovative solutions to some of the most pressing challenges in healthcare, technology, and agriculture.